Cas no 929513-15-5 (ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate)

Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate is a synthetic benzofuran derivative with potential applications in pharmaceutical and material science research. Its structure features a benzofuran core substituted with methoxy and amidobenzoate groups, offering unique electronic and steric properties. The compound's methoxy substitutions enhance solubility in organic solvents, facilitating further chemical modifications. The amidobenzoate moiety provides a reactive site for conjugation or derivatization, making it a versatile intermediate in medicinal chemistry. Its rigid benzofuran scaffold may contribute to binding affinity in biological systems, suggesting utility in drug discovery. The ethyl ester group improves stability and handling characteristics. This compound is typically employed as a building block for more complex molecular architectures.

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate structure

929513-15-5 structure

Product Name:ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate

CAS No:929513-15-5

MF:C₂₆H₂₃NO₆

MW:445.463927507401

CID:5822607

PubChem ID:24281157

Update Time:2025-11-02

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-[5-METHOXY-2-(4-METHOXYPHENYL)-1-BENZOFURAN-3-AMIDO]BENZOATE
- F2095-0291
- ethyl 2-({[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-yl]carbonyl}amino)benzoate
- AKOS002291010
- 929513-15-5
- ethyl 2-(5-methoxy-2-(4-methoxyphenyl)benzofuran-3-carboxamido)benzoate
- STL034434
- ethyl 2-[[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carbonyl]amino]benzoate
- ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate
- Inchi： 1S/C26H23NO6/c1-4-32-26(29)19-7-5-6-8-21(19)27-25(28)23-20-15-18(31-3)13-14-22(20)33-24(23)16-9-11-17(30-2)12-10-16/h5-15H,4H2,1-3H3,(H,27,28)
- InChI Key： XUQUMQCWSGPGKA-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2C(C(NC2C=CC=CC=2C(=O)OCC)=O)=C1C1C=CC(=CC=1)OC)OC

Computed Properties

Exact Mass: 445.15253745g/mol
Monoisotopic Mass: 445.15253745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 663
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 87Å²

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2095-0291-2μmol	ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate	929513-15-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2095-0291-1mg	ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate	929513-15-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2095-0291-2mg	ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate	929513-15-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2095-0291-3mg	ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate	929513-15-5	90%+	3mg	$63.0	2023-05-16

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

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Additional information on ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate

Research Brief on Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate (CAS: 929513-15-5): Recent Advances and Applications

Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate (CAS: 929513-15-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzofuran derivatives, which are known for their diverse pharmacological properties. The presence of methoxy and amidobenzoate functional groups in its structure contributes to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its purity and structural integrity.

In vitro and in vivo studies have demonstrated that ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate exhibits notable anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in oxidative stress and inflammation. For instance, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that it may exert cytotoxic effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that these effects are mediated through the induction of apoptosis and cell cycle arrest, although further research is needed to elucidate the underlying molecular mechanisms.

The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have also been a subject of interest. Early-stage preclinical studies have revealed favorable bioavailability and stability, which are critical factors for its development as a drug candidate. However, challenges such as potential toxicity and off-target effects must be addressed in future studies to ensure its safety and efficacy.

In conclusion, ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and favorable pharmacokinetic properties underscore its potential in addressing unmet medical needs. Continued research efforts, including structure-activity relationship (SAR) studies and clinical trials, will be essential to fully realize its therapeutic potential.